2,6-Dichloro-N-(2-morpholin-4-yl-ethyl)-isonicotinamide

• CAS No.: 848498-93-1
• Molecular Formula: C12H15Cl2N3O2
• Molecular Weight: 304.17 g/mol
• IUPAC Name: 2,6-dichloro-N-(2-morpholin-4-ylethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H15Cl2N3O2/c13-10-7-9(8-11(14)16-10)12(18)15-1-2-17-3-5-19-6-4-17/h7-8H,1-6H2,(H,15,18)
• InChI Key: UXVHNTVFUYIBJF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC(=NC(=C2)Cl)Cl

Description

2,6-Dichloro-N-(2-morpholin-4-yl-ethyl)-isonicotinamide is a useful research compound. Its molecular formula is C12H15Cl2N3O2 and its molecular weight is 304.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HATU (989 mg, 2.6 mmol), HOAT (354 mg, 2.6 mmol) and DIEA (907 μl, 5.21 mmol) were added to a stirred solution of 2,6-dichloroisonicotinic acid (500 mg, 2.60 mmol) in anhydrous DMA (4 ml). The mixture was stirred for 10 minutes after which 2-morpholin-4-yl-ethylamine (420 μl, 2.86 mmol) was added. The mixture was stirred at room temperature for 12 h and the mixture was partitioned between EtOAc and water. The EtOAc layer was washed well with water, dried over sodium sulphate and concentrated in vacuo to give the title compound as an oil (830 mg).